Cas no 114873-11-9 (N-BOC-3-Fluoro-D-phenylalanine)

N-BOC-3-Fluoro-D-phenylalanine Properties

Names and Identifiers

• (R)-N-Boc-3-Fluorophenylalanine
• BOC-3-fluoro-D-phenylalanine
• BOC-D-Phe(3-F)-OH
• tert-Butoxycarbonyl-D-3-fluorophenylalanine
• N-Boc-3-fluoro-D-phenylalanine
• Boc-D-3-Fluorophe
• Boc-D-3-Fluorophenylalanine
• BOC-3-FLUORO-D-PHE
• BOC-D-PHE(M-F)-OH
• BOC-M-FLUORO-D-PHE-OH
• RARECHEM BK PT 0029
• Boc-D-3-F-Phe
• +Expand

• MDL： MFCD00672523
• InChIKey： FPCCREICRYPTTL-LLVKDONJSA-N
• Inchi： 1S/C14H18FNO4/c1-14(2,3)20-13(19)16-11(12(17)18)8-9-5-4-6-10(15)7-9/h4-7,11H,8H2,1-3H3,(H,16,19)(H,17,18)/t11-/m1/s1
• SMILES： FC1=CC=CC(=C1)C[C@H](C(=O)O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 283.12200
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 7
• Monoisotopic Mass: 282.114161
• Heavy Atom Count: 20
• Complexity: 354
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.6
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 78.5

Experimental Properties

• LogP: 2.73700
• PSA: 75.63000
• Boiling Point: 425°C at 760 mmHg
• Melting Point: 70 ºC
• Flash Point: 138.3°C
• Color/Form: Not available
• Solubility: Not available
• Specific Rotation: -6 º (c=1,MeOH)
• Optical Activity: [α]20/D −6.5±1°, c = 1% in methanol
• Density: 1.1918 (estimate)

N-BOC-3-Fluoro-D-phenylalanine Security Information

• WGK Germany：3
• Safety Term：S24/25
• Safety Instruction： S24/25
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315-H319-H335
• Storage Condition：Keep cold
• Risk Phrases： R36/37/38: irritating to eyes, respiratory tract and skin.
• HazardClass：IRRITANT

N-BOC-3-Fluoro-D-phenylalanine Customs Data

• HS CODE：2924299090
• Customs Data：

  China Customs Code:

  2924299090

  Overview:

  2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, packing

  Summary:

  2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters